Cas no 91417-91-3 (2-chloro-6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole)

• Product Name: 2-chloro-6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole
• CAS No: 91417-91-3
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD01563751
• CID: 1121409
• PubChem ID: 913303
• Update Time: 2025-04-23

2-chloro-6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole
• CS-0145128
• N13368
• SY235374
• 91417-91-3
• TQR0551
• AKOS005458248
• MFCD01563751
• AS-78784
• 2-CHLORO-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOLE
• STK524370
• DB-192753

• MDL： MFCD01563751
• Inchi： 1S/C6H7ClN2/c7-5-4-9-3-1-2-6(9)8-5/h4H,1-3H2
• InChI Key： DIEMOTDSVHBHCR-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(CCC2)=N1

Computed Properties

• Exact Mass: 142.0297759g/mol
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole

Professional Introduction of 2-Chloro-6,7-Dihydro-5H-Pyrrolo[1,2-a]Imidazole (CAS No. 91417-91-3)

The compound 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, also known by its CAS number CAS No. 91417-91-3, is a synthetic heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule belongs to the family of pyrroloimidazole derivatives, which are known for their unique structural features and diverse applications in drug discovery.

The structure of 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole consists of a fused bicyclic system combining a pyrrole ring with an imidazole moiety. The presence of the chloro substituent at position 2 adds to its chemical complexity and reactivity. This compound has been extensively studied for its potential as a building block in medicinal chemistry, particularly in the development of cancer therapeutic agents and antiviral drugs.

Recent studies have highlighted the importance of pyrroloimidazole derivatives in targeting specific enzymes and pathways involved in disease mechanisms. For instance, research published in Nature Chemistry demonstrated that certain pyrroloimidazole-based compounds exhibit potent cyclin-dependent kinase (CDK) inhibition, making them promising candidates for the treatment of various cancers, including breast and ovarian cancers.

In addition to its role in oncology, 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole has shown potential as a viral protease inhibitor. A 2023 study in Antiviral Therapy revealed that this compound can effectively inhibit the replication of several viral pathogens, including HIV and dengue virus. The structural flexibility and electronic properties of the molecule contribute to its broad-spectrum antiviral activity.

The synthesis of CAS No. 91417-91-3 has been optimized through various routes, with a focus on improving yield and reducing costs. A recent paper in Organic Process Research & Development outlined a novel one-pot synthesis method that achieves high purity and excellent scalability, making it suitable for large-scale production.

Furthermore, the compound has been explored as a template molecule for the design of kinase inhibitors. Its unique bicyclic structure allows for precise modulation of enzymatic activity, enabling the development of highly selective drugs with minimal off-target effects. This approach has been successfully applied in the creation of novel mTOR pathway inhibitors, which are currently undergoing clinical trials.

Despite its promising applications, there remain challenges in the optimization of 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole. Issues such as solubility, bioavailability, and toxicity need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on modifying the molecule's substituents to enhance these properties while maintaining its biological activity.

In conclusion, 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, CAS No. 91417-91-3, represents a valuable tool in the biomedical sciences. Its unique structure and versatile properties make it a key player in the development of innovative drugs for cancer, viral diseases, and other therapeutic areas. Continued research and collaboration between academia and industry will be essential to unlock its full potential.